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Compound of Interest

Compound Name: Bicine

Cat. No.: B094160 Get Quote

Technical Support Center: Bicine Buffer in
Enzymatic Assays
This guide provides troubleshooting advice and answers to frequently asked questions

regarding the use of Bicine (N,N-bis(2-hydroxyethyl)glycine) buffer in enzymatic assays, with a

specific focus on its interaction with metal cofactors.

Frequently Asked Questions (FAQs)
Q1: What is Bicine and why is it used in biochemical assays?

A1: Bicine, or N,N-bis(2-hydroxyethyl)glycine, is a zwitterionic buffering agent first described

by Norman Good and his colleagues.[1] It is frequently used in biochemistry and molecular

biology for its useful pH buffering range of 7.6 to 9.0.[1][2] Bicine is utilized in various

applications, including protein crystallization, chromatography, polymerase chain reaction

(PCR), and as a buffer for the extraction and study of enzymes.[2][3]

Q2: Why is Bicine's interaction with metal cofactors a concern in enzymatic assays?

A2: Bicine contains two hydroxyl groups and one carboxyl group in its molecular structure,

which gives it excellent chelating properties. This means it can bind to and sequester metal

ions from the solution. Many enzymes, known as metalloenzymes, require specific metal ions

(e.g., Mg²⁺, Mn²⁺, Zn²⁺, Co²⁺) as cofactors for their catalytic activity or structural stability. If
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Bicine chelates these essential metal ions, it can reduce their effective concentration, leading

to decreased or completely inhibited enzyme activity and resulting in inaccurate experimental

data.

Q3: Which specific metal ions does Bicine interact with?

A3: Bicine is known to form complexes with a wide range of divalent and trivalent metal ions. It

shows strong interactions with ions such as Iron (Fe), Cobalt (Co), Nickel (Ni), Copper (Cu),

Zinc (Zn), and Cadmium (Cd). It also interacts with Magnesium (Mg) and Calcium (Ca). The

use of Bicine as a pH buffer under the assumption that it has little to no interaction with

divalent metal ions is not justified and requires great care to avoid erroneous conclusions.

Q4: How can I determine if Bicine buffer is interfering with my enzymatic assay?

A4: Signs of interference include unexpectedly low or no enzyme activity, non-linear reaction

kinetics, or inconsistent results between experiments. A common troubleshooting step is to

perform the assay in a different buffer known for its low metal-binding affinity, such as HEPES,

PIPES, or MOPS, and compare the results. Another approach is to titrate increasing

concentrations of the required metal cofactor into the Bicine-buffered assay to see if enzyme

activity can be restored.

Q5: I need to use Bicine for its pH range, but my enzyme is metal-dependent. What can I do?

A5: If you must use Bicine, you will need to account for its metal-chelating effects. The

concentration of the essential metal cofactor should be carefully optimized. You may need to

add a higher concentration of the metal ion than the enzyme's Kd would suggest to saturate

both the Bicine buffer and the enzyme's active site. It is crucial to consider the stability

constants of the Bicine-metal complex at your specific assay pH and temperature to calculate

the required excess of metal ions.

Q6: What are some recommended alternative buffers for assays with metal-dependent

enzymes?

A6: For assays involving metal-dependent enzymes, it is often best to use buffers with low or

negligible metal-binding constants. Good's buffers such as HEPES (pH 6.8-8.2), PIPES (pH

6.1-7.5), and MOPS (pH 6.5-7.9) are excellent choices as they are known to have minimal

interaction with most metal ions.
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Data Presentation: Bicine-Metal Ion Interactions
The strength of the interaction between a buffer and a metal ion is described by the stability

constant (log K). A higher log K value indicates a stronger interaction.

Metal Ion Log K₁ (1:1 Bicine:Metal) Log K₂ (2:1 Bicine:Metal)

Mg(II) 2.83 4.96

Ca(II) 2.97 5.10

Mn(II) 4.74 7.90

Co(II) 6.42 11.03

Ni(II) 7.34 12.89

Cu(II) 8.35 14.88

Zn(II) 6.88 11.94

(Data sourced from Reference)
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Start: Select Buffer for
Enzymatic Assay

Does the enzyme require
a metal cofactor?

Select buffer based on pH range
and other experimental needs.

No

Is Bicine required for its
specific pH range (7.6-9.0)?

Yes

Final Buffer Choice

Strongly Recommended:
Use a non-chelating buffer.

Examples:
HEPES, PIPES, MOPS

No

Use Bicine with Caution:
Account for chelation.

Yes

Protocol:
1. Calculate free metal ion concentration.

2. Add sufficient excess of the metal cofactor.
3. Validate enzyme activity.

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b094160?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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